![molecular formula C6H4ClNO3S B1348529 1-(5-Chloro-4-nitrothiophen-2-yl)ethan-1-one CAS No. 42456-75-7](/img/structure/B1348529.png)
1-(5-Chloro-4-nitrothiophen-2-yl)ethan-1-one
Overview
Description
1-(5-Chloro-4-nitrothiophen-2-yl)ethan-1-one is a heterocyclic organic compound that belongs to the family of compounds known as thienyl ketones. It is a yellow powder with a CAS Number of 42456-75-7 . The IUPAC name for this compound is 1-(5-chloro-4-nitro-2-thienyl)ethanone .
Molecular Structure Analysis
The molecular formula for this compound is C6H4ClNO3S . The InChI code is 1S/C6H4ClNO3S/c1-3(9)5-2-4(8(10)11)6(7)12-5/h2H,1H3 . This indicates the specific arrangement of atoms in the molecule and can be used to identify the compound.Physical and Chemical Properties Analysis
This compound has a molecular weight of 205.62 g/mol . It is a powder in physical form and has a melting point range of 84-87°C . It is stored at a temperature of 4°C .Scientific Research Applications
Environmental Toxicology and Remediation
1-(5-Chloro-4-nitrothiophen-2-yl)ethan-1-one, due to its structural components, shares relevance with studies on chlorinated compounds and their environmental and biological impacts. Chlorinated solvents, for example, have been associated with numerous adverse health effects, highlighting the importance of understanding such chemicals' behavior and impact (Ruder, 2006). This knowledge is vital for developing strategies to mitigate or remediate the environmental and health risks posed by chlorinated compounds, including those structurally related to this compound.
Pollution Analysis and Degradation
The study of nitrated and chlorinated phenols, including their occurrence, degradation, and environmental impacts, is critical. Research shows that atmospheric nitrophenols, which share some functional groups with this compound, arise from various sources and possess significant environmental persistence and toxicity (Harrison et al., 2005). These findings emphasize the need for advanced analytical techniques and remediation methods to manage pollution and understand the fate of such compounds in the environment.
Advanced Materials and Chemical Synthesis
Research into the synthesis and application of complex organic compounds, including those with chloro and nitro groups, is pivotal for developing new materials and chemicals with specialized functions. For instance, the review on C1 chemistry synthesis using yttrium-stabilized zirconia catalysts (Indarto et al., 2008) illustrates the innovation in catalytic processes for efficient chemical production. Such advancements could inform the synthesis and application of compounds like this compound in various industrial and research contexts.
Environmental and Health Risk Assessment
Understanding the environmental persistence and health risks of chlorinated phenols provides insight into managing the risks associated with similar compounds. The degradation of chlorinated phenols by zero-valent iron and bimetallic systems of iron (Gunawardana et al., 2011) is an example of research that directly impacts the strategies for mitigating pollution from chlorinated organic compounds, including those structurally related to this compound.
Safety and Hazards
The compound has several hazard statements including H302, H312, H315, H319, H332, and H335 . These indicate that it is harmful if swallowed or in contact with skin, causes skin and eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and washing thoroughly after handling .
Properties
IUPAC Name |
1-(5-chloro-4-nitrothiophen-2-yl)ethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClNO3S/c1-3(9)5-2-4(8(10)11)6(7)12-5/h2H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHHNIUPEIAJYKY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=C(S1)Cl)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4ClNO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80334552 | |
Record name | 1-(5-Chloro-4-nitrothiophen-2-yl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80334552 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
42456-75-7 | |
Record name | 1-(5-Chloro-4-nitrothiophen-2-yl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80334552 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(5-chloro-4-nitrothiophen-2-yl)ethan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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